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Compound of Interest

Compound Name: Lauralkonium chloride

Cat. No.: B1674555 Get Quote

An In-depth Technical Guide to Lauralkonium Chloride

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of lauralkonium chloride. The information is intended for researchers,

scientists, and professionals in drug development, offering detailed data and methodologies.

Chemical Structure and Physicochemical Properties
Lauralkonium chloride is a quaternary ammonium salt that functions as an antimicrobial

agent and preservative.[1][2] Its structure consists of a central nitrogen atom covalently bonded

to four organic groups, and it exists in association with a chloride anion.

Below is a diagram of the chemical structure of lauralkonium chloride.

Caption: 2D Chemical Structure of Lauralkonium Chloride.

The physicochemical properties of lauralkonium chloride are summarized in the table below

for easy reference.
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Property Value Source(s)

Molecular Formula C29H44ClNO2 [3]

Molecular Weight 474.1 g/mol [3]

CAS Number 19486-61-4 [3]

Appearance Solid [4]

Melting Point 60 °C [4]

Boiling Point 162.5 °C [4]

Solubility Soluble in DMSO [5]

Mechanism of Action
The primary application of lauralkonium chloride is as an antimicrobial agent and

preservative.[1] Its mechanism of action is characteristic of quaternary ammonium compounds,

primarily involving the disruption of microbial cell membranes.

Antimicrobial Activity
The positively charged nitrogen atom of lauralkonium chloride interacts with the negatively

charged components of the microbial cell membrane, such as phospholipids and proteins. This

interaction disrupts the membrane's integrity, leading to the leakage of essential intracellular

components and ultimately cell death.

The following diagram illustrates the proposed antimicrobial mechanism of action.
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Antimicrobial Mechanism of Lauralkonium Chloride
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Caption: Proposed Antimicrobial Mechanism of Action.

Inhibition of Cholesterol Biosynthesis
Recent studies have indicated that lauralkonium chloride and other quaternary ammonium

compounds may act as direct inhibitors of cholesterol biosynthesis.[6][7] This off-target effect is

a subject of ongoing research, particularly concerning its toxicological implications. The

inhibition of specific enzymes in the cholesterol synthesis pathway can lead to the

accumulation of sterol intermediates and disruption of cellular functions.

The diagram below outlines the inhibition of the cholesterol biosynthesis pathway by

lauralkonium chloride.
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Caption: Inhibition of the Cholesterol Biosynthesis Pathway.

Experimental Protocols
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The quantification and analysis of lauralkonium chloride in various matrices are crucial for

quality control and research purposes. Several analytical techniques have been developed for

its determination.

Ion-Pair In-Tube Solid-Phase Microextraction and
Capillary Liquid Chromatography
A specific method for the determination of lauralkonium chloride in water samples involves

ion-pair in-tube solid-phase microextraction followed by capillary liquid chromatography. While

the full experimental details are proprietary to the cited publication, the general workflow is

described below.

Methodology Overview:

Sample Preparation: Aqueous samples are prepared, and an ion-pairing agent is added to

form a neutral complex with the positively charged lauralkonium chloride.

In-Tube SPME: The sample is passed through a capillary tube coated with a suitable

sorbent. The neutral ion-pair is retained on the sorbent.

Desorption: The retained analyte is desorbed using a small volume of an appropriate organic

solvent.

Capillary LC Analysis: The desorbed sample is injected into a capillary liquid chromatography

system for separation and quantification.

Detection: A suitable detector, such as a UV or mass spectrometry detector, is used for the

detection and quantification of lauralkonium chloride.

The following diagram provides a logical workflow for this analytical method.

Analytical Workflow for Lauralkonium Chloride

Sample Preparation
(Aqueous Sample + Ion-Pairing Agent)

In-Tube Solid-Phase
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1674555?utm_src=pdf-body
https://www.benchchem.com/product/b1674555?utm_src=pdf-body
https://www.benchchem.com/product/b1674555?utm_src=pdf-body
https://www.benchchem.com/product/b1674555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General Analytical Workflow.

Concluding Remarks
Lauralkonium chloride is a well-established antimicrobial agent with a clear mechanism of

action involving membrane disruption. Emerging research into its effects on cholesterol

biosynthesis highlights the importance of continued investigation into the broader biological

activities of this compound. The analytical methodologies available allow for its precise

quantification, which is essential for its application in various fields. This guide provides a

foundational understanding for professionals working with lauralkonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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